Cas no 1189859-53-7 (N,N-diethyl-4-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride)

• Product Name: N,N-diethyl-4-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride
• CAS No: 1189859-53-7
• MF: C₁₉H₂₈ClN₅O₃S
• MW: 441.975321769714
• CID: 5959114
• PubChem ID: 45284167
• Update Time: 2025-10-30

N,N-diethyl-4-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-4-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride
• VU0634940-1
• AKOS026685069
• F5095-0115
• N,N-diethyl-4-[4-(1-methylimidazol-2-yl)piperazine-1-carbonyl]benzenesulfonamide;hydrochloride
• N,N-diethyl-4-(4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonyl)benzenesulfonamide hydrochloride
• 1189859-53-7
• N,N-diethyl-4-[4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonyl]benzene-1-sulfonamide hydrochloride

• Inchi： 1S/C19H27N5O3S.ClH/c1-4-24(5-2)28(26,27)17-8-6-16(7-9-17)18(25)22-12-14-23(15-13-22)19-20-10-11-21(19)3;/h6-11H,4-5,12-15H2,1-3H3;1H
• InChI Key： RDHZTVASPQTVMJ-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)C(N1CCN(C2=NC=CN2C)CC1)=O)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 441.1601386g/mol
• Monoisotopic Mass: 441.1601386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N,N-diethyl-4-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride

Comprehensive Overview of N,N-diethyl-4-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride (CAS 1189859-53-7)

N,N-diethyl-4-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride (CAS 1189859-53-7) is a specialized chemical compound with a unique molecular structure that combines a piperazine core, an imidazole ring, and a sulfonamide functional group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR), which may contribute to the design of novel therapeutic agents targeting specific biological pathways.

The compound's CAS number 1189859-53-7 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its complex name reflects its intricate architecture, featuring a diethylamine moiety, a carbonyl linker, and a benzene sulfonamide backbone. Such structural diversity makes it a valuable candidate for studying enzyme inhibition, receptor modulation, and other biochemical interactions. Recent studies have explored its potential in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

In the context of modern drug development, N,N-diethyl-4-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride exemplifies the growing demand for small-molecule therapeutics with high selectivity and minimal off-target effects. Its imidazole-piperazine hybrid structure is particularly noteworthy, as these motifs are frequently employed in kinase inhibitors and GPCR-targeted drugs. The inclusion of a hydrochloride salt form enhances its solubility, a critical factor for bioavailability in preclinical testing.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic reactions, including amide coupling, sulfonylation, and heterocyclic ring formation. These processes require stringent control over reaction conditions to achieve high purity, as impurities could significantly impact its pharmacological profile. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing the compound and verifying its structural integrity.

The rising interest in CAS 1189859-53-7 correlates with broader scientific inquiries into targeted drug delivery and personalized medicine. Online searches frequently associate this compound with questions like "piperazine derivatives in CNS drugs" or "sulfonamide-based enzyme inhibitors," reflecting its relevance to contemporary research. Additionally, its potential role in anti-inflammatory and antimicrobial applications has sparked discussions in academic forums and patent literature.

Beyond its pharmaceutical potential, N,N-diethyl-4-4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride is also studied for its physicochemical properties, such as logP values and pKa, which influence drug absorption and distribution. Computational modeling tools, including molecular docking and QSAR analysis, are increasingly used to predict its behavior in biological systems, reducing reliance on extensive animal testing.

In summary, CAS 1189859-53-7 represents a compelling case study in the intersection of medicinal chemistry and drug design. Its multifaceted structure and adaptable functional groups position it as a promising scaffold for future therapeutics, particularly in areas like oncology and neurology. As research progresses, this compound may unlock new avenues for treating complex diseases, underscoring the importance of continued investment in innovative chemical entities.